N-(3-Cyano-4-(methylsulfanyl)phenyl)-3-(trifluoromethyl)benzenecarboxamide

• IUPAC Name: N-(3-cyano-4-methylsulfanylphenyl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H11F3N2OS/c1-23-14-6-5-13(8-11(14)9-20)21-15(22)10-3-2-4-12(7-10)16(17,18)19/h2-8H,1H3,(H,21,22)
• InChI Key: WUFNGZLRNWEDMN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)NC(=O)C2=CC(=CC=C2)C(F)(F)F)C#N
• Molecular Formula: C16H11F3N2OS
• Molecular Weight: 336.3 g/mol
• CAS No.: 306980-85-8

Description

N-(3-Cyano-4-(methylsulfanyl)phenyl)-3-(trifluoromethyl)benzenecarboxamide is a useful research compound. Its molecular formula is C16H11F3N2OS and its molecular weight is 336.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Applications

• Development of Phosphonium Betaines

  Research by Fiore et al. (2019) highlights the synthesis of 1-phosphonium-5-oxabetaines through reactions involving N-phenyl-N-(trifluoromethylsulfonyl)propiolamides. This study illuminates the compound's potential in creating new materials with unique properties, applicable in various domains including material science and catalysis (Fiore, Freisler, & Maas, 2019).

• Cycloaddition Reactions

  Ye et al. (2014) demonstrated a [3+2] cycloaddition reaction involving N-tert-butanesulfinyl imines and arynes, facilitated by a difluoro(phenylsulfonyl)methyl group. This research could suggest the compound's use in synthesizing cyclic compounds with potential pharmaceutical applications (Ye, Zhang, Ni, Rong, & Hu, 2014).

• Polyimide Film Properties

  A study by Jeon et al. (2022) on polyamic acids synthesized using various diamine monomers, including those with fluorine substituents, highlights the relevance of such compounds in developing colorless and transparent polyimide (CPI) films. These films have applications in electronics and optics due to their thermal and mechanical properties (Jeon, Kwac, Kim, & Chang, 2022).

Catalysis and Chemical Transformations

• Heterogeneous Catalysis: Research by Li et al. (2019) into amide-functionalized covalent organic frameworks (COFs) for catalytic applications, such as Knoevenagel condensation, underscores the potential utility of compounds with amide groups in catalysis. This work may imply opportunities for N-(3-Cyano-4-(methylsulfanyl)phenyl)-3-(trifluoromethyl)benzenecarboxamide in catalytic processes (Li, Chen, Gao, Zhao, Zhang, Xing, & Chen, 2019).